Cas no 1261750-54-2 (3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261750-54-2
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4988156
• Update Time: 2025-11-06

3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C11H11F3O3/c1-16-10-7-9(17-11(12,13)14)5-4-8(10)3-2-6-15/h4-7H,2-3H2,1H3
• InChI Key： IFOWSRGFCZLTIV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)OC)CCC=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Additional information on 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde

Introduction to 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261750-54-2)

3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261750-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative, characterized by its aromatic ring system substituted with methoxy and trifluoromethoxy groups, exhibits unique structural and electronic properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde consists of a propionaldehyde moiety attached to a biphenyl ring where one of the phenyl rings is further functionalized with two electron-withdrawing trifluoromethoxy groups and one methoxy group. This specific arrangement imparts a high degree of lipophilicity and electronic tunability, which are critical factors in drug design. The presence of the aldehyde group (CHO) at the propionic acid position provides a reactive site for further chemical transformations, such as condensation reactions with amines to form amides or Schiff bases, which are common strategies in medicinal chemistry for enhancing binding affinity to biological targets.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic pathways. The compound 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde has been explored as a key intermediate in synthesizing potent inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX), enzymes known for their roles in pain and inflammation. Preliminary studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against COX-2, suggesting potential applications in treating chronic inflammatory disorders such as rheumatoid arthritis and osteoarthritis.

The electron-withdrawing nature of the trifluoromethoxy groups enhances the electrophilicity of the aldehyde group, facilitating rapid nucleophilic addition reactions. This property has been leveraged in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis, where precise control over stereochemistry is essential for achieving enantiomerically pure pharmaceuticals. Additionally, the methoxy group provides a site for further derivatization, allowing chemists to modulate solubility, metabolic stability, and pharmacokinetic profiles of potential drug candidates.

Advances in computational chemistry have enabled researchers to predict the biological activity of 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde derivatives with greater accuracy before experimental synthesis. Molecular docking studies have identified several lead compounds based on this scaffold that show high binding affinity to protein targets involved in cancer progression. For instance, interactions with kinases and transcription factors have been explored, highlighting its potential as a precursor for anticancer agents. The trifluoromethyl group, in particular, is known to increase metabolic stability and bioavailability, making it a desirable feature in drug design.

The synthesis of 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include halogenation followed by cross-coupling reactions to introduce the methoxy and trifluoromethoxy substituents onto the biphenyl core. The final step often involves formylation at the propionic acid position using reagents such as dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). Optimizing these synthetic pathways is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 3-(2'-Methoxy-4'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261750-54-2) represents a versatile building block in medicinal chemistry with significant potential for developing novel therapeutic agents. Its unique structural features enable diverse chemical modifications, making it instrumental in designing molecules with tailored biological activities. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery is expected to grow further.